Cas no 1704457-55-5 (4-{imidazo1,2-apyridin-2-yl}but-3-en-2-amine)

• Product Name: 4-{imidazo1,2-apyridin-2-yl}but-3-en-2-amine
• CAS No: 1704457-55-5
• MF: C₁₁H₁₃N₃
• MW: 187.241021871567
• CID: 6078739
• PubChem ID: 103091454
• Update Time: 2025-05-21

4-{imidazo1,2-apyridin-2-yl}but-3-en-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-{imidazo1,2-apyridin-2-yl}but-3-en-2-amine
• 1704457-55-5
• 4-{imidazo[1,2-a]pyridin-2-yl}but-3-en-2-amine
• EN300-1838569

• Inchi： 1S/C11H13N3/c1-9(12)5-6-10-8-14-7-3-2-4-11(14)13-10/h2-9H,12H2,1H3/b6-5+
• InChI Key： JYDDDLSXCORQKN-AATRIKPKSA-N
• SMILES： N12C=CC=CC1=NC(/C=C/C(C)N)=C2

Computed Properties

• Exact Mass: 187.110947427g/mol
• Monoisotopic Mass: 187.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 43.3Ų

Additional information on 4-{imidazo1,2-apyridin-2-yl}but-3-en-2-amine

Recent Advances in the Study of 4-{imidazo[1,2-a]pyridin-2-yl}but-3-en-2-amine (CAS: 1704457-55-5)

In recent years, the compound 4-{imidazo[1,2-a]pyridin-2-yl}but-3-en-2-amine (CAS: 1704457-55-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique imidazopyridine scaffold, has shown promising potential in various therapeutic applications, including oncology, infectious diseases, and neurological disorders. The following research brief synthesizes the latest findings and developments related to this compound, providing a comprehensive overview of its current status in scientific research.

The primary focus of recent studies has been on elucidating the molecular mechanisms underlying the biological activity of 4-{imidazo[1,2-a]pyridin-2-yl}but-3-en-2-amine. Researchers have employed a combination of computational modeling, in vitro assays, and in vivo studies to investigate its interactions with target proteins and pathways. Notably, the compound has demonstrated high affinity for specific kinase targets, making it a candidate for kinase inhibitor development. These findings are particularly relevant in the context of cancer therapy, where kinase dysregulation is a common feature.

One of the key advancements in the study of this compound is the optimization of its synthetic route. Recent publications have detailed improved methodologies for the synthesis of 4-{imidazo[1,2-a]pyridin-2-yl}but-3-en-2-amine, which have enhanced yield and purity while reducing production costs. These developments are critical for scaling up production for preclinical and clinical studies. Additionally, structural-activity relationship (SAR) studies have identified key modifications that can enhance the compound's efficacy and reduce off-target effects.

In the realm of drug discovery, 4-{imidazo[1,2-a]pyridin-2-yl}but-3-en-2-amine has been explored as a lead compound for the development of novel therapeutics. For instance, a recent study published in the Journal of Medicinal Chemistry reported its potent inhibitory activity against a specific oncogenic kinase, with IC50 values in the nanomolar range. This study also highlighted the compound's favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability, which are essential for further development.

Beyond its potential in oncology, this compound has also been investigated for its antimicrobial properties. Preliminary studies have shown that it exhibits activity against a range of bacterial and fungal pathogens, possibly through interference with microbial cell wall synthesis or protein translation. These findings open new avenues for the development of antibiotics, especially in light of the growing threat of antimicrobial resistance.

Despite these promising results, challenges remain in the development of 4-{imidazo[1,2-a]pyridin-2-yl}but-3-en-2-amine as a therapeutic agent. Issues such as potential toxicity, drug-drug interactions, and the need for further preclinical validation must be addressed. Ongoing research is focused on these aspects, with the aim of advancing the compound into clinical trials in the near future.

In conclusion, 4-{imidazo[1,2-a]pyridin-2-yl}but-3-en-2-amine (CAS: 1704457-55-5) represents a versatile and promising scaffold in chemical biology and pharmaceutical research. Its diverse biological activities, coupled with recent advancements in synthesis and optimization, position it as a valuable candidate for further investigation. Continued research efforts will be essential to fully realize its therapeutic potential and translate these findings into clinical applications.